Cas no 1187165-32-7 (2-Chloro-5-(2,4-dimethylbenzoyl)pyridine)

• Product Name: 2-Chloro-5-(2,4-dimethylbenzoyl)pyridine
• CAS No: 1187165-32-7
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• MDL: MFCD13153386
• CID: 4561860
• PubChem ID: 49762736
• Update Time: 2024-11-04

2-Chloro-5-(2,4-dimethylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,4-dimethylbenzoyl)pyridine
• (6-chloropyridin-3-yl)-(2,4-dimethylphenyl)methanone
• (6-Chloropyridin-3-yl)(2,4-dimethylphenyl)methanone
• W18107
• 1187165-32-7
• MFCD13153386
• AKOS016019705
• CS-0061226
• AS-64748

• MDL： MFCD13153386
• Inchi： 1S/C14H12ClNO/c1-9-3-5-12(10(2)7-9)14(17)11-4-6-13(15)16-8-11/h3-8H,1-2H3
• InChI Key： QLRIWCYUHWIXET-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 245.0607417g/mol
• Monoisotopic Mass: 245.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30